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Parameter Boscalid Fluxapyroxad Fluopyram Isoflucypram

Market Position
& Use

Established, broad-
spectrum;

significant generic
use [1] [2]

Market leader by
share (24.6%);

broad-spectrum
use [1]

Strong in seed
treatment &

specialty crops
[1] [3]

Fastest-growing
new compound

(11.2% CAGR)
[1]

Chemical Group Pyridine-
carboxamide [4]

Pyrazole-
carboxamide [4]

Pyridinyl-ethyl-
benzamide [4]

N-cyclopropyl-N-
benzyl-pyrazole-

carboxamide [4]

Target Enzyme Succinate

dehydrogenase
(Complex II) [5]

Succinate

dehydrogenase
(Complex II) [4]

Succinate

dehydrogenase
(Complex II) [4]

Succinate

dehydrogenase
(Complex II) [4]

Resistance Risk Documented in
multiple pathogens

(e.g., Botrytis
cinerea, Alternaria
spp.) [4] [6]

Managed through
anti-resistance

strategies [1]

Different cross-
resistance profile

possible [4]

Enhanced control
of resistant

pathogens [1]

Application
Methods

Primarily foliar

spray [5]

Foliar spray, seed

treatment [1]

Foliar spray,

seed treatment
[1]

Foliar spray [1]
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Parameter Boscalid Fluxapyroxad Fluopyram Isoflucypram

Environmental
Persistence
(Soil DT₅₀)

Moderate to high
(28-200 days, field)

[5]

Information not
highlighted in

search results

Information not
highlighted in

search results

Information not
highlighted in

search results

Experimental Data and Molecular Insights

Beyond market and usage patterns, experimental data reveals deeper distinctions in biological activity and

non-target effects.

Inhibition of Human Cholinesterases

A 2025 study investigated the neurotoxic potential of boscalid and the insecticide abamectin by evaluating

their inhibition of human acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) [7].

Methodology: The research used a combined in vitro and in silico approach. In vitro enzyme
inhibition assays determined the IC₅₀ values (the concentration required for 50% enzyme inhibition).
Molecular docking and dynamics simulations (over 100 ns) were performed to study the binding

interactions and stability within the BChE active site [7].
Key Findings:

Boscalid: Showed a modest inhibitory effect on human BChE (IC₅₀ = 308.8 µM), but was
inactive against human AChE at concentrations up to 500 µM. Molecular dynamics confirmed

its stable binding in the BChE active site, interacting with catalytic residues like Trp82 and
His438 [7].

Abamectin (B1A and B1B): Showed no inhibitory activity against either human AChE or
BChE [7].

Research Implication: This suggests that while boscalid is not a potent neurotoxicant, its BChE
inhibition and stable binding profile make it a potential starting point for designing related molecules

for symptomatic treatment of Alzheimer's disease [7].

Molecular Mechanisms of Fungicide Resistance

A 2021 review detailed the molecular mechanisms of fungicide resistance, which provides context for

understanding SDHI resistance [6]. The following diagram illustrates the four primary mechanisms
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pathogens use to develop resistance.

Fungicide Application

Pathogen Response

Altered Target Site
(Mutation in target protein
reduces fungicide binding)

Target Site Overexpression
(Increased target protein
dilutes fungicide effect)

Enhanced Efflux Pumps
(Membrane transporters

remove fungicide from cell)

Metabolic Degradation
(Enzymes break down

the fungicide)

Fungicide Resistance

Click to download full resolution via product page

For SDHIs like boscalid, resistance is primarily associated with target-site mutations in the B, C, or D

subunits of the succinate dehydrogenase enzyme [4] [6]. Cross-resistance patterns between different SDHIs

can be complex and depend on the specific mutation and fungicide chemistry [4].

Key Takeaways for Research and Development

Boscalid's Profile: It remains a widely used, broad-spectrum foundational SDHI. Its key
differentiators are its pyridine-carboxamide structure and moderate to high environmental
persistence [4] [5].
Modern SDHI Trends: Newer compounds like isoflucypram and fluopyram are gaining traction due

to improved efficacy against resistant strains and versatile application methods, particularly seed
treatment [1] [3].

Beyond Fungicidal Action: Research indicates that boscalid has a distinct off-target interaction with
human BChE, which is not seen with all pesticides and unveils a potential avenue for translational
medicinal chemistry [7].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s565657?utm_src=pdf-custom-synthesis
https://www.mordorintelligence.com/industry-reports/sdhi-fungicide-market
https://www.news.market.us/sdhi-fungicide-market-news/
https://dataintelo.com/report/global-sdhi-fungicide-market
https://www.frac.info/frac-teams/working-groups/sdhi-fungicides/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4201139.htm
https://www.mdpi.com/2309-608X/7/9/783
https://pmc.ncbi.nlm.nih.gov/articles/PMC11988634/
https://www.smolecule.com/products/b565657#boscalid-compared-to-other-sdhi-fungicides
https://www.smolecule.com/products/b565657#boscalid-compared-to-other-sdhi-fungicides
https://www.smolecule.com/products/b565657#boscalid-compared-to-other-sdhi-fungicides
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s565657?utm_src=pdf-bulk
https://www.smolecule.com/products/s565657?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/products/s565657?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

